Cas no 171623-03-3 ((2S)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide)

• Product name: (2S)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide
• CAS No: 171623-03-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1354397
• PubChem ID: 10537771

(2S)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-(acetylamino)-3-hydroxy-N-(phenylmethyl)-, (S)-
• (2S)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide; Propanamide, 2-(acetylamino)-3-hydroxy-N-(phenylmethyl)-, (2S)-; Propanamide, 2-(acetylamino)-3-hydroxy-N-(phenylmethyl)-, (S)-; (2S)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide; (2S)-2-(Acetylamino)-N-benzyl-3-hydroxypropanamide
• 171623-03-3
• (2S)-2-(Acetylamino)-3-hydroxy-N-(phenylmethyl)propanamide
• SCHEMBL8205298
• (2S)-N-BENZYL-2-ACETAMIDO-3-HYDROXYPROPANAMIDE

• Inchi： InChI=1S/C12H16N2O3/c1-9(16)14-11(8-15)12(17)13-7-10-5-3-2-4-6-10/h2-6,11,15H,7-8H2,1H3,(H,13,17)(H,14,16)/t11-/m0/s1
• InChI Key： XRKSCJLQKGLSKU-NSHDSACASA-N
• SMILES： CC(=O)NC(CO)C(=O)NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 236.11618
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 78.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives